Cas no 2031269-33-5 (1-(cyclopropylmethyl)-2-ethyl-1H-imidazole-5-sulfonyl chloride)

• Product Name: 1-(cyclopropylmethyl)-2-ethyl-1H-imidazole-5-sulfonyl chloride
• CAS No: 2031269-33-5
• MF: C₉H₁₃ClN₂O₂S
• MW: 248.729719877243
• MDL: MFCD30345321
• CID: 4634160
• PubChem ID: 125424867
• Update Time: 2025-06-13

1-(cyclopropylmethyl)-2-ethyl-1H-imidazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropylmethyl)-2-ethyl-1H-imidazole-5-sulfonyl chloride
• 1H-Imidazole-5-sulfonyl chloride, 1-(cyclopropylmethyl)-2-ethyl-

• MDL： MFCD30345321
• Inchi： 1S/C9H13ClN2O2S/c1-2-8-11-5-9(15(10,13)14)12(8)6-7-3-4-7/h5,7H,2-4,6H2,1H3
• InChI Key： QIVGOKVIYLZKMO-UHFFFAOYSA-N
• SMILES： C1(CC)N(CC2CC2)C(S(Cl)(=O)=O)=CN=1

Additional information on 1-(cyclopropylmethyl)-2-ethyl-1H-imidazole-5-sulfonyl chloride

Introduction to 1-(cyclopropylmethyl)-2-ethyl-1H-imidazole-5-sulfonyl chloride (CAS No. 2031269-33-5)

1-(cyclopropylmethyl)-2-ethyl-1H-imidazole-5-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 2031269-33-5, belongs to the imidazole sulfonyl chloride class, which is known for its versatility in synthetic chemistry and medicinal applications. The presence of both cyclopropylmethyl and ethyl substituents in its molecular framework contributes to its distinct reactivity and makes it a valuable intermediate in the development of more complex molecules.

The structural composition of 1-(cyclopropylmethyl)-2-ethyl-1H-imidazole-5-sulfonyl chloride includes a five-membered heterocyclic ring containing nitrogen atoms, which is a common feature in many biologically active compounds. The sulfonyl chloride functional group at the 5-position enhances its reactivity, particularly in nucleophilic substitution reactions, making it a useful building block for further chemical modifications. This compound's ability to participate in such reactions has opened up numerous possibilities in drug discovery and material science.

In recent years, there has been growing interest in imidazole derivatives due to their broad spectrum of biological activities. Studies have shown that imidazole-based compounds can exhibit antimicrobial, antiviral, and anti-inflammatory properties, among others. The specific modifications present in 1-(cyclopropylmethyl)-2-ethyl-1H-imidazole-5-sulfonyl chloride, such as the cyclopropylmethyl and ethyl groups, may influence its pharmacokinetic profile and interaction with biological targets. This has prompted researchers to explore its potential as a lead compound or intermediate in the synthesis of novel therapeutic agents.

One of the most compelling aspects of 1-(cyclopropylmethyl)-2-ethyl-1H-imidazole-5-sulfonyl chloride is its role in the synthesis of more complex sulfonamide derivatives. Sulfonamides are a class of compounds that have been widely used in medicine due to their efficacy against various diseases. The sulfonyl chloride group in this compound can be readily converted into a sulfonamide bond through reaction with amines, providing a straightforward route to generate new sulfonamide-based molecules. These sulfonamides have shown promise in treating conditions such as infections, inflammation, and even certain types of cancer.

Recent advancements in synthetic methodologies have further enhanced the utility of 1-(cyclopropylmethyl)-2-ethyl-1H-imidazole-5-sulfonyl chloride. For instance, catalytic processes have been developed that allow for more efficient and selective transformations of this compound into desired products. Such improvements not only streamline the synthesis but also reduce costs, making it more feasible for industrial applications. Additionally, green chemistry principles have been incorporated into these synthetic routes, minimizing waste and hazardous byproducts, thereby aligning with global sustainability efforts.

The pharmaceutical industry has been particularly keen on exploring new derivatives of imidazole sulfonyl chlorides due to their potential therapeutic benefits. Researchers are leveraging computational modeling and high-throughput screening techniques to identify novel analogs of 1-(cyclopropylmethyl)-2-ethyl-1H-imidazole-5-sulfonyl chloride that may exhibit enhanced activity or reduced side effects. These efforts are part of a broader trend toward personalized medicine, where compounds are tailored to individual patient needs based on genetic and molecular profiles.

In addition to pharmaceutical applications, 1-(cyclopropylmethyl)-2-ethyl-1H-imidazole-5-sulfonyl chloride has found utility in material science. Its ability to form stable complexes with metals makes it a candidate for use in catalysis and as a ligand in coordination chemistry. Such applications are crucial for developing new materials with tailored properties, which could revolutionize industries ranging from electronics to energy storage.

The synthesis and handling of 1-(cyclopropylmethyl)-2-ethyl-1H-imidazole-5-sulfonyl chloride require careful consideration of reaction conditions to ensure optimal yields and purity. Researchers often employ protective groups and controlled environments to prevent unwanted side reactions. Advances in analytical techniques have also enabled more precise monitoring of reaction progress, allowing for real-time adjustments to improve efficiency.

As our understanding of chemical biology continues to evolve, the role of specialized intermediates like 1-(cyclopropylmethyl)-2-ethyl-1H-imidazole-5-sulfonyl chloride is expected to grow even further. By integrating insights from multiple disciplines—such as organic chemistry, medicinal chemistry, and biochemistry—scientists can unlock new possibilities for therapeutic intervention and material innovation. The continued exploration of this compound promises to yield valuable insights into fundamental biological processes and contribute to the development of next-generation treatments for human diseases.